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Cat. No.: B14768681 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals working with sealed radium bromide (Ra-226) samples. Below you

will find troubleshooting guides and frequently asked questions (FAQs) to address issues

related to helium gas buildup and container integrity.

Frequently Asked Questions (FAQs)
Q1: Why does gas build up in my sealed radium bromide sample?

A1: Radium-226 (Ra-226) is a radioactive isotope that undergoes alpha decay. The alpha

particles are helium nuclei that capture electrons and become helium gas. The decay of Ra-

226 and its subsequent daughter products in the decay chain leading to stable lead-206

produces a significant amount of helium gas. This continuous production of helium within a

sealed container leads to a gradual increase in internal pressure. Additionally, radon-222, a

gaseous decay product, also contributes to the overall pressure.

Q2: What are the potential risks associated with this gas buildup?

A2: The primary risk is the over-pressurization of the sealed container, which can lead to a

breach of containment. This can result in the release of radioactive materials, including radium

bromide particulates and radon gas, posing a significant contamination and radiation exposure

hazard. In extreme cases, the pressure buildup can cause explosive rupture of the source

container.
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Q3: How can I estimate the pressure increase in my sample container?

A3: A general estimation for the pressure increase is that one gram of radium-226 will produce

approximately 0.2 atmospheres of pressure in a free volume of one cubic centimeter per

year[1]. However, the actual pressure will depend on the specific activity of your sample, the

void volume within the container, the temperature, and the container material's permeability to

helium. For a more precise calculation, you would need to determine the rate of helium

production based on the activity of your sample and apply the ideal gas law, considering the

void volume of your container.

Q4: What materials are recommended for sealing radium bromide samples?

A4: Due to the corrosive nature of bromide and the intense radiation field, material selection is

critical. Type 316L austenitic stainless steel is a commonly used material for encapsulating

radium sources due to its corrosion resistance[2]. While borosilicate glass has been used

historically, it can be susceptible to radiation damage, which may affect its integrity over time[3]

[4][5]. It has been reported that radium bromide in a glass tube can undergo chemical

decomposition, leading to the liberation of bromine, which can further degrade the container[6].

Q5: How often should I inspect my sealed radium bromide samples?

A5: Regular visual inspection is a critical safety measure. The frequency of inspection should

be determined by a risk assessment, considering the age of the source, its activity, and the

container material. It is recommended to establish a routine inspection schedule to look for any

signs of degradation.
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Observed Issue Potential Cause Recommended Action

Visible discoloration or

darkening of the radium salt.

Radiolysis (chemical

decomposition due to

radiation) of the radium

bromide.

This may be an early indicator

of chemical instability.

Document the observation,

increase the frequency of

visual inspection, and consider

consulting with a radiation

safety expert to evaluate the

source's integrity.

Bulging or deformation of the

sealed container.

Significant internal pressure

buildup from helium and radon

gas.

Immediate Action Required.

Safely secure the area and

prevent personnel access. Do

not attempt to handle the

source. Contact your

institution's Radiation Safety

Officer (RSO) or equivalent

authority immediately for

emergency procedures.

Positive wipe test for

radioactive contamination on

the exterior of the container.

Leakage from the sealed

source.

Immediate Action Required.

Isolate the source to prevent

further contamination. Secure

the area and notify the RSO

immediately. Follow your

institution's established

protocol for leaking sealed

sources[7][8][9].

Unexplained increase in

background radiation in the

storage area.

Potential leakage from one or

more sealed sources.

Conduct a systematic survey

of all sources in the area using

appropriate radiation detection

instrumentation. If a leaking

source is identified, follow the

procedure for a positive wipe

test.
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Data Presentation
Table 1: Helium and Radon Production from Radium-226 Decay

Parameter Value Unit

Radium-226 Half-life 1600 years

Alpha particles per Ra-226

decay to Pb-206
5

Helium atoms per Ra-226

decay to Pb-206
5

Radon-222 Half-life 3.82 days

Table 2: Estimated Pressure Buildup in Sealed Radium-226 Sources

Radium-226 Mass Free Volume Time
Estimated Pressure
Increase

1 gram 1 cm³ 1 year ~0.2 atm[1]

33.3 grams (900 mCi) Not specified Not specified

Up to 10 atm (in a 316

stainless steel

capsule)[2]

3.7 grams (100 GBq) Not specified 137 years
Up to 137.5 MPa (in a

glass matrix)[10]

Experimental Protocols
1. Wipe Test for Surface Contamination

This protocol is to determine if there is any removable radioactive contamination on the exterior

surface of a sealed source container, which would indicate a leak.

Materials:

Filter paper or a cotton swab.
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Wetting agent (e.g., ethanol or deionized water).

Clean, labeled container for the wipe sample.

Appropriate Personal Protective Equipment (PPE), including gloves and a lab coat.

Radiation survey meter.

Liquid scintillation counter or gamma spectrometer.

Procedure:

Prepare a labeled sample container for the wipe.

Don appropriate PPE.

Slightly moisten the filter paper or cotton swab with the wetting agent.

Gently but firmly wipe the entire external surface of the sealed source container. Pay

special attention to welds, seams, and any openings.

Place the wipe sample in its labeled container.

Survey the exterior of the sample container with a radiation survey meter to check for

gross contamination.

Analyze the wipe sample using a liquid scintillation counter or gamma spectrometer to

detect any removable radioactive material.

A result exceeding 185 Bq (0.005 µCi) is generally considered a failed test, indicating a

leaking source[6].

If the test fails, immediately notify your Radiation Safety Officer and follow your institution's

emergency procedures for a leaking sealed source[7][8].

2. Non-Destructive Measurement of Internal Gas Pressure (Advanced)

For high-value or irreplaceable samples, a non-destructive method can be used to estimate the

internal gas pressure. This method is based on ionizing the gas inside the vial and measuring
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the voltage at which ionization ceases.

Principle: The voltage required to sustain a plasma in a low-pressure gas is a function of the

gas pressure. By ionizing the helium gas inside the sealed vial using an external high-

frequency, high-voltage field and then measuring the voltage at which the ionization is

extinguished, the internal pressure can be derived.

Equipment:

High-frequency, high-voltage power supply.

A pair of external electrodes.

Voltage and current monitoring system.

Light detector (photomultiplier tube or photodiode).

Calibration curves for helium gas pressure versus extinction voltage for the specific vial

geometry.

Procedure:

Place the sealed vial between the two electrodes.

Apply a high-frequency, high-voltage potential across the electrodes to ionize the helium

gas within the vial. Ionization can be confirmed by detecting light emission from the vial.

Once ionization is established, progressively decrease the applied voltage.

Simultaneously monitor the electrode current and the light emission from the vial.

Detect the point at which ionization terminates, indicated by a sudden drop in electrode

current or the cessation of light emission.

Record the electrode voltage at the termination point.

Use the calibration curve for helium gas to correlate the extinction voltage with the internal

gas pressure within the vial[11].
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Visualizations
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Click to download full resolution via product page

Caption: Radium-226 decay pathway to stable Lead-206.
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Troubleshooting Workflow
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Caption: Troubleshooting workflow for sealed radium bromide samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. archivedproceedings.econference.io [archivedproceedings.econference.io]

2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

5. researchgate.net [researchgate.net]

6. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]

7. 17.0 Leak Test Procedures, Radiation Safety Manual | Environmental Health & Safety |
University of Nevada, Reno [unr.edu]

8. radsafety.com [radsafety.com]

9. queensu.ca [queensu.ca]

10. researchgate.net [researchgate.net]

11. US6779405B2 - Method of measuring vacuum pressure in sealed vials - Google Patents
[patents.google.com]

To cite this document: BenchChem. [Technical Support Center: Management of Sealed
Radium Bromide Samples]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14768681#issues-with-helium-gas-buildup-in-sealed-
radium-bromide-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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